Cas no 106144-19-8 (1,2-Benzenedicarbonitrile, 4-(1,1-dimethylethoxy)-)

• Product Name: 1,2-Benzenedicarbonitrile, 4-(1,1-dimethylethoxy)-
• CAS No: 106144-19-8
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 1179909
• PubChem ID: 13750429
• Update Time: 2025-04-20

1,2-Benzenedicarbonitrile, 4-(1,1-dimethylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 4-(1,1-dimethylethoxy)-
• 4-[(2-methylpropan-2-yl)oxy]benzene-1,2-dicarbonitrile
• SCHEMBL22847930
• 106144-19-8
• DTXSID10548362
• 4-tert-Butoxybenzene-1,2-dicarbonitrile

• Inchi： 1S/C12H12N2O/c1-12(2,3)15-11-5-4-9(7-13)10(6-11)8-14/h4-6H,1-3H3
• InChI Key： XXEYKQNKBBPYGF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=C(C#N)C=1)C(C)(C)C

Computed Properties

• Exact Mass: 200.09506
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.81